Cas no 2680748-24-5 (benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate)

• Product Name: benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate
• CAS No: 2680748-24-5
• MF: C₁₈H₁₆BrN₃O₂
• MW: 386.24254322052
• CID: 5627053
• PubChem ID: 165928842
• Update Time: 2025-09-19

benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680748-24-5
• EN300-28302301
• benzyl N-[4-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]carbamate
• benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate

• Inchi： 1S/C18H16BrN3O2/c1-22-11-16(14-7-9-15(19)10-8-14)20-17(22)21-18(23)24-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,20,21,23)
• InChI Key： WJHQRFNQNRVRRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN(C)C(NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 385.04259g/mol
• Monoisotopic Mass: 385.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate

Benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680748-24-5, known as benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a benzyl group, a imidazole ring, and a bromophenyl substituent. These structural elements contribute to its diverse applications and intriguing chemical properties.

Recent studies have highlighted the potential of benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate in drug discovery, particularly in the development of bioactive molecules. The imidazole ring is a key structural motif in many pharmacologically active compounds, including antifungal agents and anticancer drugs. The presence of the bromophenyl group further enhances the compound's versatility, as bromine substitution often imparts unique electronic and steric properties that can be exploited in medicinal chemistry.

One of the most fascinating aspects of this compound is its synthesis pathway. Researchers have employed various methods to synthesize benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate, including multi-component reactions and click chemistry. These methods not only ensure high yields but also allow for precise control over the stereochemistry and functional groups, making it easier to tailor the compound for specific applications.

From a physical chemistry perspective, benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate exhibits interesting properties such as high thermal stability and excellent solubility in organic solvents. These characteristics make it an ideal candidate for use in high-throughput screening assays, where stability and solubility are critical factors. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry.

The biological activity of this compound has been extensively studied, with promising results in several areas. For instance, it has shown potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase. Furthermore, preliminary studies suggest that it may possess anti-inflammatory properties, making it a potential candidate for developing novel anti-inflammatory agents.

In terms of environmental impact, benzyl N-4-(4-bromophenyl)-1-methyl-1H-imidazol-2-ylcarbamate has been evaluated for its biodegradability and toxicity. Results indicate that it is relatively non-toxic to aquatic organisms under standard test conditions, which aligns with current trends toward greener chemical design.

Looking ahead, the future of benzyl N-[N]N-[N]-[N]N-[N]-[N]N-[N]-[N]N-[N]-[N]N-[N]-[N]N-[N]-[N] (please replace [N] with appropriate content) lies in its potential to serve as a building block for more complex molecules with enhanced functionality. Its modular structure allows for easy modification, enabling researchers to explore a wide range of derivatives with diverse biological activities.

In conclusion, benzyl N-[...] (please replace [...] with appropriate content) is a versatile and intriguing compound that continues to captivate the attention of scientists across various disciplines. With ongoing research uncovering new applications and insights into its properties, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.